Cas no 2034230-75-4 (3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea)

• Product Name: 3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea
• CAS No: 2034230-75-4
• MF: C₂₁H₂₀N₆O
• MW: 372.42310333252
• CID: 6546510
• PubChem ID: 122246642
• Update Time: 2025-05-21

3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea
• 2034230-75-4
• 3-{[3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl]methyl}-1-[(naphthalen-1-yl)methyl]urea
• 1-((3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-yl)methyl)-3-(naphthalen-1-ylmethyl)urea
• F6573-1950
• AKOS032469357
• 1-[[3-(1-methylpyrazol-4-yl)pyrazin-2-yl]methyl]-3-(naphthalen-1-ylmethyl)urea

• Inchi： 1S/C21H20N6O/c1-27-14-17(12-26-27)20-19(22-9-10-23-20)13-25-21(28)24-11-16-7-4-6-15-5-2-3-8-18(15)16/h2-10,12,14H,11,13H2,1H3,(H2,24,25,28)
• InChI Key： QYKVNEKBTYUOLU-UHFFFAOYSA-N
• SMILES： O=C(NCC1C(C2C=NN(C)C=2)=NC=CN=1)NCC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 372.16985928g/mol
• Monoisotopic Mass: 372.16985928g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 84.7Ų

Additional information on 3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea

3-{3-(1-Methyl-1H-Pyrazol-4-yl)Pyrazin-2-ylmethyl}-1-(Naphthalen-1-yl)methylurea: A Comprehensive Overview

The compound 3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea (CAS No. 2034230-75-4) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound, often referred to as Naphthyl Pyrazole Urea, is characterized by its unique structural features, which include a pyrazole ring, a pyrazine ring, and a naphthalene moiety. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly due to their ability to modulate various cellular pathways. The presence of the pyrazole ring in this compound suggests potential anti-inflammatory and anticancer properties. Additionally, the pyrazine ring is known for its ability to enhance bioavailability and stability, making this compound a promising candidate for further pharmacological investigations.

The naphthalene moiety in the structure adds another layer of complexity and functionality. Naphthalene derivatives are widely recognized for their role in enhancing the solubility and permeability of molecules, which are critical factors in drug delivery. Recent research has also shown that naphthalene-based compounds can exhibit potent antioxidant activity, further underscoring the versatility of this compound.

From a synthetic perspective, the preparation of 3-{3-(1-methyl-1H-pyrazol-4-yl)pyrazin-2-ylmethyl}-1-(naphthalen-1-yl)methylurea involves a multi-step process that combines advanced organic synthesis techniques. The synthesis begins with the preparation of the pyrazole derivative, followed by its coupling with the pyrazine ring. The final step involves the incorporation of the naphthalene moiety through a urea formation reaction. This process requires precise control over reaction conditions to ensure high yield and purity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed that this compound has a strong binding affinity for several therapeutic targets, including kinases and proteases. These findings have paved the way for further experimental validation, which could potentially lead to its application in treating various diseases such as cancer and inflammatory disorders.

In terms of biological evaluation, preliminary assays have demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines. The mechanism of action appears to involve inhibition of key enzymes involved in cell proliferation and survival. Furthermore, studies on its pharmacokinetic profile indicate that it has favorable absorption and distribution characteristics, making it an attractive candidate for drug development.

The integration of multiple functional groups in this compound not only enhances its biological activity but also provides opportunities for further structural modifications. Researchers are currently exploring the effects of substituting different groups on the pyrazole and pyrazine rings to optimize its therapeutic potential. These efforts are expected to yield a new generation of compounds with improved efficacy and reduced side effects.

In conclusion, 3-{3-(1-methyl-1H-pyrazol-4-yil)pyrazin-2-yilmethyil}-1-(naphthalen-i-yil)methyilurea (CAS No. 2034230-i5-i) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, combined with its promising biological activity, positions it as a valuable asset in the quest for novel therapeutic agents. As research continues to unfold, this compound is likely to play a pivotal role in shaping future drug discovery efforts.